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Compound of Interest

Compound Name: Maltol propionate

CAS No.: 68555-63-5

Cat. No.: B1583710

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document outlines the theoretical electron ionization mass spectrometry (EI-MS)

fragmentation pattern of Maltol propionate (C₉H₁₀O₄, Molecular Weight: 182.17 g/mol ).[1][2]

Maltol propionate, a derivative of maltol, is a flavoring agent with potential applications in the

pharmaceutical and cosmetic industries.[2] Understanding its fragmentation behavior under

mass spectrometric analysis is crucial for its identification and characterization in various

matrices. This application note provides a predicted fragmentation pathway, a summary of

expected mass-to-charge ratios (m/z), and a standardized protocol for its analysis.

Introduction
Maltol propionate, also known as 2-methyl-3-(1-oxopropoxy)-4H-pyran-4-one, is a synthetic

derivative of maltol, a naturally occurring organic compound.[1] It is used as a flavor and

fragrance agent, imparting a sweet, caramel-like aroma.[2] In the context of drug development

and food science, accurate identification of such compounds is paramount. Mass spectrometry,

particularly with electron ionization, is a powerful analytical technique for the structural
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elucidation of volatile and semi-volatile organic molecules. The fragmentation pattern

generated in the mass spectrometer provides a unique fingerprint for the compound, enabling

its unambiguous identification.

Predicted Fragmentation Pattern
Upon electron ionization, Maltol propionate is expected to form a molecular ion (M⁺•) at m/z

182. This molecular ion will then undergo a series of fragmentation reactions, primarily driven

by the stability of the resulting fragment ions. The presence of an ester group and a pyranone

ring dictates the most probable cleavage pathways.

The primary fragmentation events are predicted to be:

Loss of the propionyl group (•C₂H₅CO): This is a common fragmentation pathway for esters,

leading to the formation of a stable maltol radical cation.

Loss of the ethyl radical (•C₂H₅): Cleavage of the bond between the ethyl group and the

carbonyl carbon of the ester moiety.

Decarbonylation: Loss of a neutral carbon monoxide (CO) molecule from the pyranone ring,

a characteristic fragmentation for such cyclic structures.

McLafferty Rearrangement: A potential rearrangement involving the transfer of a gamma-

hydrogen from the propionyl group to the pyranone oxygen, followed by the elimination of a

neutral propene molecule.

Quantitative Data Summary
The following table summarizes the predicted key fragment ions, their mass-to-charge ratios

(m/z), and their proposed structures. The relative abundance is a theoretical estimation and

may vary under different experimental conditions.
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m/z
Proposed
Fragment Ion

Structure
Predicted Relative
Abundance

182 [M]⁺• (Molecular Ion) [C₉H₁₀O₄]⁺• Moderate

126 [M - C₂H₅CO]⁺ [C₆H₆O₂]⁺• High

153 [M - C₂H₅]⁺ [C₇H₅O₄]⁺ Moderate

98 [C₆H₆O₂ - CO]⁺• [C₅H₆O]⁺• Moderate

57 [C₂H₅CO]⁺ [C₃H₅O]⁺ High

29 [C₂H₅]⁺ [C₂H₅]⁺ Moderate

Experimental Protocol
This protocol provides a general procedure for the analysis of Maltol propionate using Gas

Chromatography-Mass Spectrometry (GC-MS) with electron ionization.

4.1. Instrumentation

Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent GC-MS, Thermo

Scientific GC-MS)

Electron Ionization (EI) source

Quadrupole mass analyzer

4.2. Reagents and Materials

Maltol propionate standard (≥98% purity)

High-purity solvent (e.g., methanol, ethyl acetate) for sample preparation

Helium carrier gas (99.999% purity)

4.3. GC Conditions

Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., HP-5ms, DB-5ms)
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Inlet Temperature: 250 °C

Injection Volume: 1 µL

Split Ratio: 20:1

Carrier Gas: Helium at a constant flow of 1.0 mL/min

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes

Ramp: 10 °C/min to 280 °C

Hold: 5 minutes at 280 °C

4.4. MS Conditions

Ion Source: Electron Ionization (EI)

Ionization Energy: 70 eV

Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Mass Range: m/z 40-400

Scan Rate: 2 scans/second

4.5. Sample Preparation

Prepare a 1 mg/mL stock solution of Maltol propionate in the chosen solvent.

Dilute the stock solution to a final concentration of 10 µg/mL for analysis.

4.6. Data Analysis
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Acquire the total ion chromatogram (TIC) and the mass spectrum of the peak corresponding

to Maltol propionate.

Identify the molecular ion peak and the major fragment ions.

Compare the obtained mass spectrum with the predicted fragmentation pattern and

reference spectra if available.

Visualizations
Diagram 1: Predicted Fragmentation Pathway of Maltol Propionate
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Caption: Predicted EI-MS fragmentation pathway of Maltol propionate.

Diagram 2: Experimental Workflow
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GC-MS Analysis Workflow
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Caption: Workflow for GC-MS analysis of Maltol propionate.

Conclusion
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The predicted mass spectrometry fragmentation pattern of Maltol propionate provides a

valuable tool for its identification and characterization. The proposed fragmentation pathways,

centered around the loss of the propionyl and ethyl groups, are consistent with the established

principles of mass spectrometry for ester-containing compounds. The provided experimental

protocol offers a standardized method for obtaining reproducible and high-quality mass spectral

data for Maltol propionate, which is essential for its analysis in various research and industrial

applications. It is important to note that this fragmentation pattern is theoretical and should be

confirmed with experimental data obtained from a certified reference standard.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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